Cas no 875279-33-7 (2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate)

• Product Name: 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate
• CAS No: 875279-33-7
• MF: C₂₁H₂₆N₂O₅
• MW: 386.441545963287
• CID: 5456107
• PubChem ID: 7855204
• Update Time: 2025-05-21

2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate Chemical and Physical Properties

Names and Identifiers

• Z19320501
• [2-[(1-cyanocyclohexyl)-methylamino]-2-oxoethyl] 2-(4-propanoylphenoxy)acetate
• EN300-26680500
• AKOS001165961
• [(1-CYANOCYCLOHEXYL)(METHYL)CARBAMOYL]METHYL 2-(4-PROPANOYLPHENOXY)ACETATE
• 875279-33-7
• 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate

• InChI Key： KGCBKKIBIWPKGP-UHFFFAOYSA-N
• SMILES： C(OCC(N(C1(C#N)CCCCC1)C)=O)(=O)COC1=CC=C(C(=O)CC)C=C1

Computed Properties

• Exact Mass: 386.18417193g/mol
• Monoisotopic Mass: 386.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.2±45.0 °C(Predicted)
• pka: -1.70±0.20(Predicted)

Additional information on 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate

Research Briefing on 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate (CAS: 875279-33-7)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate (CAS: 875279-33-7). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique structural properties. The briefing synthesizes recent studies, highlighting key discoveries, methodologies, and implications for future research and development.

The compound 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate is a synthetic derivative with a complex molecular architecture, featuring both cyano and ester functional groups. Recent studies have explored its role as a potential modulator of enzymatic activity, particularly in pathways associated with inflammation and neurodegenerative diseases. The CAS number 875279-33-7 serves as a unique identifier, facilitating precise tracking of research outputs and patent filings related to this compound.

One of the most notable findings in recent literature is the compound's interaction with cyclooxygenase (COX) enzymes, which are critical targets in anti-inflammatory drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate exhibits selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile for potential therapeutic use. The study employed molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical evaluation.

Another significant area of research focuses on the compound's pharmacokinetic properties. A recent pharmacokinetic study conducted in rodent models revealed that 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate has a moderate half-life and good oral bioavailability, making it a promising candidate for oral administration. However, challenges such as metabolic stability and potential drug-drug interactions require further investigation to optimize its therapeutic potential.

In addition to its pharmacological properties, synthetic methodologies for 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate have also been refined. A 2022 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is critical for scaling up production in industrial settings, ensuring consistent quality for both research and potential clinical applications.

Looking ahead, the compound's versatility opens avenues for exploring its applications beyond inflammation. Preliminary data from a 2023 preprint suggests potential neuroprotective effects in models of Parkinson's disease, although these findings await peer review. The mechanistic underpinnings of these effects remain unclear, warranting further mechanistic studies to elucidate the compound's mode of action in neuronal systems.

In conclusion, 2-[(1-Cyanocyclohexyl)methylamino]-2-oxoethyl 2-[4-(1-oxopropyl)phenoxy]acetate (CAS: 875279-33-7) represents a promising scaffold for drug development, with demonstrated activity in inflammation and emerging potential in neurodegeneration. Continued research efforts should focus on optimizing its pharmacokinetic profile, elucidating its mechanisms of action, and exploring its therapeutic breadth. Collaborative efforts between academia and industry will be essential to translate these findings into clinically viable treatments.